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Compound of Interest

Compound Name: Citric acid isopropyl ether

Cat. No.: B15185583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of the safety and handling of isopropyl

citrate, a substance of interest in various research and development applications. This

document synthesizes available data on its chemical properties, toxicological profile, and safe

handling procedures to inform researchers, scientists, and drug development professionals. All

quantitative data is presented in structured tables for clarity, and experimental methodologies

are detailed where information is available. Visual diagrams generated using the DOT

language are included to illustrate key workflows and relationships.

Chemical and Physical Properties
Isopropyl citrate is the ester of citric acid and isopropyl alcohol. Commercially, it is available as

a mixture of mono-, di-, and triisopropyl esters.[1] It is recognized as a Generally Recognized

as Safe (GRAS) direct food additive by the U.S. Food and Drug Administration (FDA).[2][3]
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Property Value Reference(s)

Synonyms
Citric acid isopropyl ether,

Isopropyl citrate mixture
[1]

Molecular Formula
C9H14O7 (monoisopropyl

citrate)
[4]

Appearance Viscous, colorless syrup [5]

Boiling Point 390.3°C at 760 mmHg [6]

Flash Point 204°C [6]

Solubility Soluble in alcohol and water [5][6]

Toxicological Profile
The toxicological data for isopropyl citrate is limited, with many safety data sheets reporting "no

data available" for several endpoints. However, a comprehensive safety assessment by the

Cosmetic Ingredient Review (CIR) Expert Panel, which included isopropyl citrate, concluded

that it is safe in the present practices of use and concentration in cosmetics.[2][7]

Acute Toxicity
Specific LD50 values for isopropyl citrate through oral, dermal, or inhalation routes are not

readily available in the public domain. Historical studies have provided some insights into its

low acute toxicity.

A 1951 study by Deuel et al. investigated the toxicology of isopropyl citrates. While the full text

is not widely accessible, a review by the CIR Expert Panel summarized some of its findings. In

a two-year feeding study, rats fed diets containing up to 2.8% of an isopropyl citrate ester

mixture (corresponding to 1.06% isopropyl citrate) showed no signs of toxicity.[8] Microscopic

examination of selected tissues from these animals did not reveal any changes related to the

test article.[8]
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Route Species Value Reference(s)

Oral Rat

No signs of toxicity at

1.06% in diet for 2

years

[8]

Skin and Eye Irritation
There is a lack of specific in vivo or in vitro skin and eye irritation data for isopropyl citrate.

However, data on related citrate esters and citric acid provide some context. In human studies,

25% tristearyl citrate and 100% triisostearyl citrate were not found to be irritants or sensitizers

in repeated insult patch tests.[2] Conversely, citric acid itself has been predicted to be a

moderate to severe eye irritant in in vitro studies and was minimally to mildly irritating to rabbit

eyes at concentrations of 10% and 30%, respectively.[2][8]

Genotoxicity
No studies specifically investigating the genotoxic potential of isopropyl citrate using standard

assays like the Ames test were identified in the reviewed literature.

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on isopropyl citrate are

scarce in publicly available literature. However, standardized methodologies for key safety

assessments are described below.

In Vivo Acute Dermal Irritation (Rabbit)
This test is typically performed according to OECD Test Guideline 404.

Animal Preparation Test Substance Application Exposure and Observation

Healthy adult albino rabbit Shave test area on the back (approx. 10x15 cm) Apply 0.5 mL of test substance to a small area (approx. 6 cm²) Cover with a gauze patch and semi-occlusive dressing 4-hour exposure period Remove dressing and wash the test site Observe for erythema and edema at 1, 24, 48, and 72 hours post-application Score skin reactions based on a standardized scale
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Caption: Workflow for an in vivo acute dermal irritation study in rabbits.

In Vitro Eye Irritation: Hen's Egg Test - Chorioallantoic
Membrane (HET-CAM)
The HET-CAM assay is a common in vitro alternative to the Draize rabbit eye test.

Egg Preparation

Test Substance Application

Observation and Scoring

Fertilized hen's egg (9-10 days incubation)

Create an air sac and remove the shell to expose the CAM

Apply 0.3 mL of test substance directly onto the CAM Apply negative and positive controls to separate eggs

Observe for hemorrhage, lysis, and coagulation over a 5-minute period

Score irritant effects based on time of appearance and severity

Calculate an irritation score (IS)
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Caption: Workflow for the Hen's Egg Test - Chorioallantoic Membrane (HET-CAM) assay.

Bacterial Reverse Mutation Test (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Preparation

Exposure Incubation and Scoring

Histidine-dependent Salmonella typhimurium strains

Test substance at various concentrations

Optional: S9 mix for metabolic activation

Mix bacteria, test substance, and S9 mix (if applicable) Pour mixture onto minimal glucose agar plates (lacking histidine) Incubate plates at 37°C for 48-72 hours Count the number of revertant colonies Compare colony counts to negative and positive controls

Click to download full resolution via product page

Caption: Workflow for the bacterial reverse mutation (Ames) test.

Handling and Safety Precautions
Based on available safety data sheets and general chemical handling principles, the following

precautions are recommended when working with isopropyl citrate.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed.
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Recommended Personal Protective Equipment

Isopropyl Citrate

Wear safety glasses with side shields or goggles. Wear chemically resistant gloves (e.g., nitrile). Wear a lab coat or other protective clothing. Use in a well-ventilated area or with local exhaust ventilation.

Click to download full resolution via product page

Caption: Recommended PPE for handling isopropyl citrate.

First Aid Measures
Exposure Route First Aid Procedure Reference(s)

Inhalation

Move to fresh air. If breathing

is difficult, give oxygen. If not

breathing, give artificial

respiration and seek medical

attention.

[9]

Skin Contact

Remove contaminated

clothing. Wash skin with soap

and plenty of water.

[7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes.

[7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

medical attention.

[7]

Fire and Explosion Hazards
Isopropyl citrate has a high flash point, suggesting a low fire hazard under normal conditions.
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Hazard Information Reference(s)

Flash Point 204°C [6]

Suitable Extinguishing Media

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam.

[10]

Storage and Disposal
Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] Dispose of

contents and container in accordance with local, regional, national, and international

regulations.[7]

Stability and Reactivity
Chemical Stability
Isopropyl citrate is generally considered stable under normal storage conditions.

Reactivity and Incompatible Materials
Specific data on incompatible materials for isopropyl citrate is limited. As an ester, it may be

incompatible with strong oxidizing agents and strong bases.

Hazardous Decomposition Products
Upon thermal decomposition, citric acid esters can degrade. While specific data for isopropyl

citrate is scarce, the decomposition of citric acid begins at around 175°C, leading to the

formation of itaconic anhydride through dehydration and decarboxylation reactions.[11] It is

plausible that at high temperatures, isopropyl citrate could decompose to form citric acid,

isopropanol, and their subsequent degradation products.

Hydrolysis
Esters can undergo hydrolysis under acidic or basic conditions to yield the corresponding

carboxylic acid and alcohol.[10][11] Therefore, hydrolysis of isopropyl citrate would be expected

to produce citric acid and isopropanol.[10][11]
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Regulatory Information
Isopropyl citrate is listed as a GRAS substance for direct use in food by the FDA, with its use

governed by current Good Manufacturing Practices (cGMP).[3] It is used as an antioxidant,

sequestrant, and solvent in various food products.[3] The Joint FAO/WHO Expert Committee

on Food Additives (JECFA) has established an Acceptable Daily Intake (ADI) of 0-14 mg/kg

body weight for the isopropyl citrate mixture.[12]

Conclusion
Isopropyl citrate is a substance with a generally low order of toxicity based on the available

data. Its GRAS status and established ADI support its safe use in specified applications.

However, a notable lack of comprehensive, publicly accessible toxicological data, particularly

for endpoints such as acute toxicity, skin/eye irritation, and genotoxicity, necessitates a

cautious approach to its handling in a research setting. Adherence to standard chemical

hygiene practices and the use of appropriate personal protective equipment are essential to

ensure the safety of personnel. Further research to fill the existing data gaps would be

beneficial for a more complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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